6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline

• IUPAC Name: 6-pyridin-3-yl-5,6-dihydrobenzimidazolo[1,2-c]quinazoline
• InChI: InChI=1S/C19H14N4/c1-2-8-15-14(7-1)19-22-16-9-3-4-10-17(16)23(19)18(21-15)13-6-5-11-20-12-13/h1-12,18,21H
• InChI Key: WANGEGRFNQGOGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N3C(N2)C5=CN=CC=C5
• Molecular Formula: C19H14N4
• Molecular Weight: 298.3 g/mol

Description

6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline is a heterocyclic compound that has gained attention in scientific research due to its potential biological activities. It belongs to the benzimidazole family and has a pyridine ring attached to it. This compound has been synthesized using various methods and has shown promising results in various research applications.

Mechanism of Action

The mechanism of action of 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline is not fully understood. However, studies have suggested that it may work by inhibiting specific enzymes that are involved in cancer cell growth and inflammation.
Biochemical and physiological effects
Studies have shown that 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline has a low toxicity profile and does not have any significant adverse effects on the body. It has been shown to be well-tolerated in animal studies and has not caused any significant changes in biochemical and physiological parameters.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline in lab experiments is its potential anti-cancer properties. It can be used to investigate the mechanism of action of anti-cancer drugs and to develop new anti-cancer therapies. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline. One direction is to investigate its potential as an anti-cancer drug and to develop new therapies based on its mechanism of action. Another direction is to investigate its potential as an anti-inflammatory drug and to develop new therapies for inflammatory diseases. Additionally, future research could focus on improving the solubility of this compound to make it easier to work with in lab experiments.

Synthesis Methods

The synthesis of 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline has been reported in the literature using different methods. One of the methods involves the reaction of 2-aminobenzimidazole with 3-chloropyridine in the presence of a base to yield the desired compound. Another method involves the reaction of 2-aminobenzimidazole with 3-bromopyridine in the presence of a palladium catalyst to give the desired compound. Both methods have been reported to yield good results.

Scientific Research Applications

The potential biological activities of 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline have been investigated in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties and can reduce inflammation in the body.